99-64-9

3-(Dimethylamino)benzoic acid

In Stock

• CAS RN:
• 99-64-9

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-10(2)8-5-3-4-7(6-8)9(11)12/h3-6H,1-2H3,(H,11,12)

• InChIKey:
• NEGFNJRAUMCZMY-UHFFFAOYSA-N

• 3-(Dimethylamino)benzoic acid, also known as 3-(Dimethylamino)benzoic acid, is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenylcyclopropanecarboxamide

• CAS RN:
• 5699-64-9

• Formula:
• C14H15N3OS2

• InChI:
• InChI=1S/C14H15N3OS2/c1-2-19-14-17-16-13(20-14)15-12(18)11-8-10(11)9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3,(H,15,16,18)

• InChIKey:
• VHYZQFNMTYVMAZ-UHFFFAOYSA-N

• N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-phenylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H15N3OS2 and its molecular weight is 305.4 g/mol. The purity is usually 95%.

4-Nonanoylmorpholine

In Stock

• CAS RN:
• 5299-64-9

• Formula:
• C13H25NO2

• InChI:
• InChI=1S/C13H25NO2/c1-2-3-4-5-6-7-8-13(15)14-9-11-16-12-10-14/h2-12H2,1H3

• InChIKey:
• NBRDJXSTGSUITP-UHFFFAOYSA-N

• 4-Nonanoylmorpholine, also known as 4-Nonanoylmorpholine, is a useful research compound. Its molecular formula is C13H25NO2 and its molecular weight is 227.34 g/mol. The purity is usually 95%.

5-phenyl-4H-1,2,4-triazole-3-carbaldehyde

In Stock

• CAS RN:
• 26899-64-9

• Formula:
• C9H7N3O

• 5-phenyl-4H-1,2,4-triazole-3-carbaldehyde is a useful research compound. Its molecular formula is C9H7N3O and its molecular weight is 173.2. The purity is usually 95%.

Angenomalin

Usually In Stock

• CAS RN:
• 18199-64-9

• Formula:
• C14H12O3

• InChI:
• InChI=1S/C14H12O3/c1-8(2)12-7-10-11(16-12)5-3-9-4-6-13(15)17-14(9)10/h3-6,12H,1,7H2,2H3

• InChIKey:
• WLRXMMDATRQQNQ-UHFFFAOYSA-N

• 8-Prop-1-en-2-yl-8,9-dihydrofuro[2,3-h]chromen-2-one is a natural product found in Ammi majus, Prangos pabularia, and other organisms with data available.

Acyclovir alaninate

Usually In Stock

• CAS RN:
• 84499-64-9

• Formula:
• C11H16N6O4

• InChI:
• InChI=1S/C11H16N6O4/c1-6(12)10(19)21-3-2-20-5-17-4-14-7-8(17)15-11(13)16-9(7)18/h4,6H,2-3,5,12H2,1H3,(H3,13,15,16,18)/t6-/m0/s1

• InChIKey:
• MUIRAGHHRGAJMO-LURJTMIESA-N

• Acyclovir alaninate is a pro-drug of Acyclovir. Acyclovir is a nucleic acid analog made from guanosine and is used in the treatment of chickenpox, shingles, and herpes simplex virus. Acyclovir works by decreasing the production of DNA of the virus and i shows very low cytotoxicity.

2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 851199-64-9

• Formula:
• C18H27BO3

• 2-[4-(cyclohexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C18H27BO3 and its molecular weight is 302.2. The purity is usually 95%.

1-(4-Fluorobenzyl)-4-(2-methoxyphenyl)piperazine

In Stock

• CAS RN:
• 288299-64-9

• Formula:
• C18H21FN2O

• InChI:
• InChI=1S/C18H21FN2O/c1-22-18-5-3-2-4-17(18)21-12-10-20(11-13-21)14-15-6-8-16(19)9-7-15/h2-9H,10-14H2,1H3

• InChIKey:
• ALIVYXMWXKJRRK-UHFFFAOYSA-N

• 1-(4-Fluorobenzyl)-4-(2-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C18H21FN2O and its molecular weight is 300.377. The purity is usually 95%.

N-(3-chloro-2-methylphenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• CAS RN:
• 335399-64-9

• Formula:
• C19H20ClN3O2S2

• InChI:
• InChI=1S/C19H20ClN3O2S2/c1-5-23-18(25)16-10(2)12(4)27-17(16)22-19(23)26-9-15(24)21-14-8-6-7-13(20)11(14)3/h6-8H,5,9H2,1-4H3,(H,21,24)

• InChIKey:
• BCYCFGNHNHCTJO-UHFFFAOYSA-N

• N-(3-chloro-2-methylphenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H20ClN3O2S2 and its molecular weight is 422g/mol. The purity is usually 95%.

N-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(4-methoxyphenoxy)acetamide

• CAS RN:
• 607699-64-9

• Formula:
• C18H16ClN3O3S2

• InChI:
• InChI=1S/C18H16ClN3O3S2/c1-24-14-6-8-15(9-7-14)25-10-16(23)20-17-21-22-18(27-17)26-11-12-2-4-13(19)5-3-12/h2-9H,10-11H2,1H3,(H,20,21,23)

• InChIKey:
• SMERBFLNQFGIFQ-UHFFFAOYSA-N

• N-{5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O3S2 and its molecular weight is 421.9g/mol. The purity is usually 95%.

(S)-Desmethyl Doxylamine

In Stock

• CAS RN:
• 437999-64-9

• Formula:
• C₁₆H₂₀N₂O

• (S)-Desmethyl Doxylamine, also known as (S)-Desmethyl Doxylamine, is a useful research compound. Its molecular formula is C₁₆H₂₀N₂O and its molecular weight is 256.34. The purity is usually 95%.

6-Amino-spiro[3.5]nonane

In Stock

• CAS RN:
• 1255099-64-9

• Formula:
• C9H17N

• InChI:
• InChI=1S/C9H17N/c10-8-3-1-4-9(7-8)5-2-6-9/h8H,1-7,10H2

• InChIKey:
• SGIHGHIMPCGIBG-UHFFFAOYSA-N

• 6-Amino-spiro[3.5]nonane is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24. The purity is usually 95%.

(3S)-6-(4-Methylphenyl)sulfonyl-1-oxa-6-azaspiro[3.3]heptan-3-ol

In Stock

• CAS RN:
• 1349199-64-9

• Formula:
• C12H15NO4S

• InChI:
• InChI=1S/C12H15NO4S/c1-9-2-4-10(5-3-9)18(15,16)13-7-12(8-13)11(14)6-17-12/h2-5,11,14H,6-8H2,1H3/t11-/m0/s1

• InChIKey:
• QKMITJUXEPDHIP-NSHDSACASA-N

• (3S)-6-(4-Methylphenyl)sulfonyl-1-oxa-6-azaspiro[3.3]heptan-3-ol is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32. The purity is usually 95%.

2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)acetic acid

• CAS RN:
• 1784799-64-9

• Formula:
• C12H15NO4

• InChI:
• InChI=1S/C12H15NO4/c1-16-10-4-2-3-9-7-13(8-11(14)15)5-6-17-12(9)10/h2-4H,5-8H2,1H3,(H,14,15)

• InChIKey:
• SSOPMBDONIAZMX-UHFFFAOYSA-N

• 2-(9-methoxy-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)acetic acid is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.

N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 1797299-64-9

• Formula:
• C18H14F3NO3S3

• InChI:
• InChI=1S/C18H14F3NO3S3/c19-18(20,21)14-3-1-12(2-4-14)11-28(24,25)22-9-15-5-6-16(27-15)17(23)13-7-8-26-10-13/h1-8,10,22H,9,11H2

• InChIKey:
• ZSNQIHARIWUEPC-UHFFFAOYSA-N

• N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H14F3NO3S3 and its molecular weight is 445.49. The purity is usually 95%.

3-(2,6-Dichlorophenyl)-N-[4-(3-methoxypyrrolidin-1-YL)phenyl]propanamide

In Stock

• CAS RN:
• 1797699-64-9

• Formula:
• C20H22Cl2N2O2

• InChI:
• InChI=1S/C20H22Cl2N2O2/c1-26-16-11-12-24(13-16)15-7-5-14(6-8-15)23-20(25)10-9-17-18(21)3-2-4-19(17)22/h2-8,16H,9-13H2,1H3,(H,23,25)

• InChIKey:
• XMXIRLVCNMSJNI-UHFFFAOYSA-N

• 3-(2,6-Dichlorophenyl)-N-[4-(3-methoxypyrrolidin-1-YL)phenyl]propanamide is a useful research compound. Its molecular formula is C20H22Cl2N2O2 and its molecular weight is 393.31. The purity is usually 95%.

6-Fluoro-5-hydroxy-1,3-dihydroindol-2-one

In Stock

• CAS RN:
• 1894899-64-9

• Formula:
• C8H6FNO2

• InChI:
• InChI=1S/C8H6FNO2/c9-5-3-6-4(1-7(5)11)2-8(12)10-6/h1,3,11H,2H2,(H,10,12)

• InChIKey:
• AUWYNBJTABHLQI-UHFFFAOYSA-N

• 6-Fluoro-5-hydroxy-1,3-dihydroindol-2-one is a useful research compound. Its molecular formula is C8H6FNO2 and its molecular weight is 167.139. The purity is usually 95%.

3-phenyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride

In Stock

• CAS RN:
• 2230799-64-9

• Formula:
• C12H16Cl2N4

• InChI:
• InChI=1S/C12H14N4.2ClH/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9;;/h1-5,10H,6-8,13H2;2*1H

• InChIKey:
• CTJPXWHIUBHAME-UHFFFAOYSA-N

• 3-phenyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride is a useful research compound. Its molecular formula is C12H16Cl2N4 and its molecular weight is 287.19. The purity is usually 95%.

8-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid

Usually In Stock

• CAS RN:
• 2248299-64-9

• Formula:
• C8H5F2N3O2

• InChI:
• InChI=1S/C8H5F2N3O2/c9-6(10)5-1-4(8(14)15)2-13-7(5)11-3-12-13/h1-3,6H,(H,14,15)

• InChIKey:
• PZSJRTYBGLPNCG-UHFFFAOYSA-N

• 8-(Difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid is a useful research compound. Its molecular formula is C8H5F2N3O2 and its molecular weight is 213.144. The purity is usually 95%.